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Compound Name: 3,4,4',7-Tetrahydroxyflavan

Cat. No.: B15595312 Get Quote

3,4,4',7-Tetrahydroxyflavan: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4,4',7-Tetrahydroxyflavan is a naturally occurring flavonoid, specifically classified as a

leucoanthocyanidin or flavan-3,4-diol. Isolated from the bark of Toxicodendron vernicifluum[1],

this compound is part of a broader class of plant secondary metabolites known for their diverse

biological activities. While specific research on 3,4,4',7-Tetrahydroxyflavan is limited, its

structural characteristics suggest potential antioxidant, anti-inflammatory, and anticancer

properties, aligning with the known bioactivities of related flavonoids and leucoanthocyanidins.

This technical guide provides a comprehensive overview of the known chemical properties and

structure of 3,4,4',7-Tetrahydroxyflavan, alongside inferred biological activities and potential

signaling pathway interactions based on its chemical class. This document aims to serve as a

foundational resource to stimulate further investigation and drug development efforts centered

on this compound.

Chemical Properties and Structure
3,4,4',7-Tetrahydroxyflavan is a flavonoid with a C6-C3-C6 backbone. Its structure features a

chromane ring system with hydroxyl substitutions that are key to its chemical reactivity and
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potential biological functions.

Identity and Structure
IUPAC Name: (2R,3S,4S)-2-(4-Hydroxyphenyl)chroman-3,4,7-triol[1]

Synonyms: 4',7-Dihydroxy-2,3-trans-flavan-3,4-trans-diol, (2S,3S,4R)-3,4,4',7-
Tetrahydroxyflavan[1]

CAS Number: 38412-82-7[1][2]

Chemical Class: Leucoanthocyanidin, Flavan-3,4-diol

The structural formula of 3,4,4',7-Tetrahydroxyflavan is presented below:

Chemical structure of 3,4,4',7-Tetrahydroxyflavan

Caption: Chemical structure of 3,4,4',7-Tetrahydroxyflavan.

Physicochemical Properties
Specific experimental data for the physicochemical properties of 3,4,4',7-Tetrahydroxyflavan
are not readily available in the literature. The following table summarizes the known and

predicted properties.

Property Value Source

Molecular Formula C₁₅H₁₄O₅ [1][2]

Molecular Weight 274.27 g/mol [1][2]

Physical Description Powder [2]

Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Temperature 2-8°C [1]
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Experimental Protocols
Detailed experimental protocols for the isolation and characterization of 3,4,4',7-
Tetrahydroxyflavan are not explicitly published. However, general methodologies for the

extraction of flavonoids from its natural source, Toxicodendron vernicifluum, and for the

analysis of related compounds can be adapted.

Extraction and Isolation from Toxicodendron
vernicifluum
The following is a generalized protocol for the extraction of flavonoids from plant material,

which can be optimized for the specific isolation of 3,4,4',7-Tetrahydroxyflavan.
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Workflow for Flavonoid Extraction and Isolation

Dried and powdered bark of
Toxicodendron vernicifluum

Maceration or Soxhlet extraction
with methanol or ethanol

Filtration to remove solid residues

Rotary evaporation to yield
crude extract

Solvent-solvent partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column chromatography
(Silica gel or Sephadex LH-20)

Preparative HPLC for final purification

Spectroscopic analysis
(NMR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for the extraction and isolation of flavonoids.
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Structural Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

elucidating the structure of flavonoids. While specific spectra for 3,4,4',7-
Tetrahydroxyflavan are not available, related flavan-3,4-diols exhibit characteristic signals

for the protons and carbons of the flavan core and its substituents.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine

the exact molecular weight and elemental composition. Tandem MS (MS/MS) provides

fragmentation patterns that aid in structural confirmation.

Biological Activity and Signaling Pathways
(Inferred)
Direct studies on the biological activity of 3,4,4',7-Tetrahydroxyflavan are lacking. However,

as a leucoanthocyanidin, it is a precursor in the biosynthesis of proanthocyanidins and

anthocyanins, which are known for a wide range of health benefits.[3][4] The biological

activities described below are inferred from its chemical class and its source.

Antioxidant Activity
Flavonoids are potent antioxidants due to their ability to scavenge free radicals. The hydroxyl

groups on the aromatic rings of 3,4,4',7-Tetrahydroxyflavan are expected to confer significant

radical-scavenging activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://grokipedia.com/page/Toxicodendron_vernicifluum
https://en.wikipedia.org/wiki/Leucoanthocyanidin
https://www.benchchem.com/product/b15595312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inferred Antioxidant Mechanism

Reactive Oxygen Species (ROS)

Radical Scavenging

Oxidative Stress &
Cellular Damage

3,4,4',7-Tetrahydroxyflavan
(with -OH groups)

Stabilized Flavonoid Radical Less Harmful Molecules

Inhibition
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Caption: Inferred antioxidant mechanism of 3,4,4',7-Tetrahydroxyflavan.

Anti-inflammatory Activity
Flavonoids from Toxicodendron vernicifluum have demonstrated anti-inflammatory properties.

[3] It is plausible that 3,4,4',7-Tetrahydroxyflavan contributes to these effects by modulating

key inflammatory signaling pathways.

Potential Anti-inflammatory Signaling Pathway Modulation

Inflammatory Stimuli (e.g., LPS)

NF-κB Pathway MAPK Pathway

3,4,4',7-Tetrahydroxyflavan

Inhibition Inhibition

Pro-inflammatory Cytokines
(e.g., TNF-α, IL-6)
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Caption: Potential modulation of inflammatory pathways by 3,4,4',7-Tetrahydroxyflavan.

Anticancer Activity
Other flavonoids isolated from Toxicodendron vernicifluum have shown cytotoxic effects against

cancer cell lines.[5][6] 3,4,4',7-Tetrahydroxyflavan may also possess anticancer potential

through the induction of apoptosis and inhibition of cell proliferation.

Hypothesized Anticancer Mechanisms

3,4,4',7-Tetrahydroxyflavan
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Caption: Hypothesized anticancer mechanisms of 3,4,4',7-Tetrahydroxyflavan.

Conclusion and Future Directions
3,4,4',7-Tetrahydroxyflavan is a structurally defined leucoanthocyanidin with a clear natural

source. While its physicochemical and biological properties are not yet extensively

characterized, its chemical nature strongly suggests potential as a bioactive compound. Future

research should focus on obtaining pure samples of 3,4,4',7-Tetrahydroxyflavan to perform

detailed spectroscopic analysis, determine its physicochemical properties, and experimentally

validate its inferred antioxidant, anti-inflammatory, and anticancer activities. Elucidating the

specific molecular targets and signaling pathways modulated by this compound will be crucial

for its potential development as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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